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Compound of Interest

2,5-
Compound Name: o
Bis(trifluoromethyl)bromobenzene

cat. No.: B1273128

An In-depth Technical Guide on 2,5-Bis(trifluoromethyl)bromobenzene

For researchers, scientists, and professionals in drug development, a precise understanding of
the fundamental physicochemical properties of chemical reagents is paramount. This document
provides core information on 2,5-Bis(trifluoromethyl)bromobenzene, a halogenated
hydrocarbon used in various research applications.

Core Molecular Data

The fundamental quantitative data for 2,5-Bis(trifluoromethyl)bromobenzene is summarized
below. This information is critical for stoichiometric calculations, analytical characterization, and
experimental design.

Property Value Citations
Molecular Formula CsHsBrFs [11[2]
Linear Formula (CF3)2CeHsBr [3]
Molecular Weight 293.00 g/mol [2][3]

CAS Number 7617-93-8 [1]12113]

Structural Composition
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The structural arrangement of 2,5-Bis(trifluoromethyl)bromobenzene is key to its reactivity
and function. The molecule consists of a central benzene ring with three substituents: one
bromine atom and two trifluoromethyl groups at positions 2 and 5.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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